Cas no 1782539-37-0 (3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine)

3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine is a heterocyclic compound featuring a pyridine core substituted with methoxy groups at the 3- and 5-positions and a pyrrolidine moiety at the 4-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-donating methoxy groups and a basic pyrrolidine nitrogen enhances its reactivity in nucleophilic and electrophilic transformations. Its rigid yet functionalized framework is particularly useful in the design of bioactive molecules, including potential ligands for receptor targeting. The compound’s stability and synthetic versatility further contribute to its utility in medicinal chemistry research and complex molecular scaffold development.

3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine structure

1782539-37-0 structure

Product Name:3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine

CAS No:1782539-37-0

MF:C₁₁H₁₆N₂O₂

MW:208.256942749023

CID:6185751

PubChem ID:84676125

Update Time:2025-06-09

3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

- EN300-1825202
- 3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine
- 1782539-37-0
- 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine
- Inchi： 1S/C11H16N2O2/c1-14-9-6-12-7-10(15-2)11(9)8-4-3-5-13-8/h6-8,13H,3-5H2,1-2H3
- InChI Key： KBGSJKPKAABPBU-UHFFFAOYSA-N
- SMILES： O(C)C1C=NC=C(C=1C1CCCN1)OC

Computed Properties

Exact Mass: 208.121177757g/mol
Monoisotopic Mass: 208.121177757g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 189
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 43.4Å²

3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1825202-0.05g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	0.05g	$888.0	2023-05-26
Enamine	EN300-1825202-0.1g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	0.1g	$930.0	2023-05-26
Enamine	EN300-1825202-0.25g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	0.25g	$972.0	2023-05-26
Enamine	EN300-1825202-0.5g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	0.5g	$1014.0	2023-05-26
Enamine	EN300-1825202-1.0g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	1g	$1057.0	2023-05-26
Enamine	EN300-1825202-2.5g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	2.5g	$2071.0	2023-05-26
Enamine	EN300-1825202-5.0g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	5g	$3065.0	2023-05-26
Enamine	EN300-1825202-10.0g	3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine	1782539-37-0	10g	$4545.0	2023-05-26

3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Related Literature

1. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
2. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
3. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
4. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159

Additional information on 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine

Recent Advances in the Study of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0)

In recent years, the compound 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key advancements in the study of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine is its improved synthetic methodology. Recent publications have reported optimized routes for its preparation, emphasizing higher yields and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces side reactions and enhances scalability. This development is particularly significant for industrial applications, where consistent and cost-effective production is crucial.

Pharmacologically, 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders such as Parkinson's disease and depression. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics. However, further research is needed to elucidate its long-term safety profile and efficacy in human subjects.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its inhibitory effects on key inflammatory markers, positioning it as a candidate for autoimmune disease therapy. Concurrently, its structural analogs are being explored to enhance selectivity and reduce off-target effects, a common challenge in drug design.

Despite these promising findings, challenges remain in the clinical translation of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine. Issues such as metabolic stability, pharmacokinetics, and potential drug-drug interactions require thorough investigation. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the compound's progression from bench to bedside.

In conclusion, 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted applications, making it a compound of high interest in the chemical biology and pharmaceutical communities. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical utility.